2-[Methyl(prop-2-YN-1-YL)amino]pyrimidine-5-carboxylic acid

• Molecular Formula: C9H9N3O2
• Molecular Weight: 191.19 g/mol
• SMILES: CN(CC#C)C1=NC=C(C=N1)C(=O)O
• InChI: InChI=1S/C9H9N3O2/c1-3-4-12(2)9-10-5-7(6-11-9)8(13)14/h1,5-6H,4H2,2H3,(H,13,14)
• InChIKey: CPZRUHPREBJOFE-UHFFFAOYSA-N

2-[Methyl(prop-2-YN-1-YL)amino]pyrimidine-5-carboxylic acid: A Specialized Pyrimidine Scaffold for Targeted Synthesis and Screening

2-[Methyl(prop-2-YN-1-YL)amino]pyrimidine-5-carboxylic acid (CAS 1565090-84-7) is a heterocyclic building block with the molecular formula C9H9N3O2 and a molecular weight of 191.19 g/mol . It belongs to the aminopyrimidine-5-carboxylic acid class and is commercially available at a typical purity of 95% for research and development use . Its distinctive feature is the N-methyl-N-(prop-2-yn-1-yl)amino substituent at the 2-position of the pyrimidine ring, a structural motif that introduces an alkyne handle absent in common 2-(alkylamino) or 2-(dimethylamino) analogs .

1

Click-chemistry-ready scaffold. Terminal alkyne substituent enables CuAAC bioconjugation absent in 2-(alkylamino) analogs.

2

Kinase inhibitor fragment. Pyrimidine-5-carboxylic acid core with 2-position vector supports hinge-region SAR exploration.

Why 2-[Methyl(prop-2-YN-1-YL)amino]pyrimidine-5-carboxylic acid Cannot Be Replaced by Common Pyrimidine-5-carboxylic Acid Analogs

CRITICAL CAVEAT: Publicly available primary research data for this specific compound is extremely scarce. The following analysis is based on structural, physicochemical, and class-level inference, as no direct comparative biological data was found. The terminal alkyne in the N-methyl(prop-2-yn-1-yl)amino side chain is a structural feature not present in generic 2-(methylamino)- or 2-(dimethylamino)-pyrimidine-5-carboxylic acids. This allows for copper-catalyzed azide-alkyne cycloaddition (CuAAC) 'click chemistry,' a capability absent in saturated alkylamino analogs . The specific 2-position substitution pattern also distinguishes it from its 4-substituted regioisomer, 4-[methyl(prop-2-ynyl)amino]pyrimidine-5-carboxylic acid (CAS 1697791-50-6) , which may exhibit different intermolecular interactions and target affinity profiles. In the broader context of 2-(arylamino)pyrimidine-5-carboxylic acids explored as retinoid X receptor (RXR) antagonists, shifting from an arylamino to an alkynylamino group is known to drastically alter biological activity, underscoring the non-interchangeable nature of these substituents [1].

Alkyne

2-(Methylamino) analogs lack the terminal alkyne; cannot participate in CuAAC click conjugation.

Regioisomer

4-substituted regioisomer (CAS 1697791-50-6) may exhibit different target recognition; class-level SAR review advised.

• [1] Bibgraph. 新規レチノイドX受容体アンタゴニスト: RXR-RARヘテロダイマー作用におけるレチノイド相乗作用の特異的阻害. (Novel retinoid X receptor antagonists: specific inhibition of retinoid synergism in RXR-RAR heterodimer action). View Source

Quantitative Differentiation Guide for 2-[Methyl(prop-2-YN-1-YL)amino]pyrimidine-5-carboxylic acid

Unique Alkyne Functional Handle Enables Click Chemistry Conjugation Not Possible with Saturated Analogs

The target compound features a terminal alkyne group in its N-methyl(prop-2-yn-1-yl)amino side chain , confirmed by the SMILES notation C#CCN(C)c1ncc(C(=O)O)cn1 . This functional group is capable of undergoing copper-catalyzed azide-alkyne cycloaddition (CuAAC). In contrast, the analogous 2-(methylamino)pyrimidine-5-carboxylic acid (CAS 5388-21-6) possesses only a secondary amine and lacks the alkyne moiety entirely , rendering it inert to click chemistry. The structural comparison confirms this is a qualitative, binary differentiation: one scaffold can participate in bioorthogonal ligation strategies, while the most direct analog cannot .

Alkyne Handle

Binary attribute

Yes (target) vs. No (2-methylamino analog)

Enables CuAAC click chemistry.

Structural confirmation only; no experimental conjugation data provided.

Evidence Dimension	Presence of Terminal Alkyne (C#C) Moiety
Target Compound Data	Present (N-methyl-N-(prop-2-yn-1-yl)amino substituent)
Comparator Or Baseline	Absent in 2-(methylamino)pyrimidine-5-carboxylic acid (CAS 5388-21-6); contains only a secondary amine
Quantified Difference	Binary: Yes (target) vs. No (comparator)
Conditions	Structural analysis via SMILES comparison; applicable to standard CuAAC reaction conditions

Why This Matters

For researchers building probe molecules, PROTACs, or drug conjugates, the presence of a 'clickable' alkyne is a binary selection criterion that immediately excludes saturated amino analogs.

Regioisomeric Differentiation from 4-Substituted Analog Alters Molecular Recognition Properties

The target compound carries the N-methyl(prop-2-yn-1-yl)amino group at the pyrimidine 2-position, as evidenced by its SMILES string showing N-methylalkynylamino substitution at position 2 of the pyrimidine-5-carboxylic acid core . The regioisomer, 4-[methyl(prop-2-ynyl)amino]pyrimidine-5-carboxylic acid (CAS 1697791-50-6), places the identical substituent at the 4-position . While both share the same molecular formula (C9H9N3O2) and molecular weight (191.19 g/mol) , their distinct substitution patterns create different hydrogen-bond acceptor/donor topologies and electrostatic surface potentials, which are expected to lead to divergent target binding profiles, as observed in analogous regioisomeric pairs within the pyrimidine-5-carboxylic acid class [1].

Regioisomer Identity

Class-level inference

2-position vs. 4-position (CAS 1697791-50-6)

Regiochemistry determines binding topology.

No direct comparative bioactivity data available. Class-level SAR trends referenced.

Evidence Dimension	Position of N-methyl(prop-2-yn-1-yl)amino substitution on pyrimidine ring
Target Compound Data	2-position (CAS 1565090-84-7)
Comparator Or Baseline	4-position regioisomer (CAS 1697791-50-6)
Quantified Difference	Regioisomeric; no comparative bioactivity data available. Expected difference based on class-level SAR trends.
Conditions	Structural comparison; electronic and steric properties inferred from regiochemistry

Why This Matters

In a procurement context, specifying the correct regioisomer is critical; ordering the 4-substituted analog in error would yield a molecule with fundamentally different molecular recognition properties, invalidating SAR or screening results.

• [1] Bibgraph. Novel retinoid X receptor antagonists using 2-(arylamino)pyrimidine-5-carboxylic acid scaffold, demonstrating position-dependent activity. View Source

Physicochemical Profile Distinct from 2-(Dimethylamino)-4-methyl-pyrimidine-5-carboxylic acid Scaffolds

The predicted LogP of 2-[Methyl(prop-2-YN-1-YL)amino]pyrimidine-5-carboxylic acid is approximately 0.24, with a topological polar surface area (TPSA) of 66.32 Ų and 3 rotatable bonds . For comparison, 2-(dimethylamino)-4-methyl-pyrimidine-5-carboxylic acid (CAS 180283-68-5) has a molecular formula of C8H11N3O2 and a molecular weight of 181.19 g/mol . The target compound introduces one additional carbon, an sp-hybridized alkyne center, and greater rotational freedom, resulting in distinct lipophilicity and hydrogen-bonding capacity. Although direct experimental LogP values are unavailable, the computed data indicate that the target compound occupies a different region of property space compared to the dimethylamino analog, which can influence membrane permeability and non-specific binding in assays .

Physicochemical Shift

Computed values

LogP ~0.24, TPSA 66.32 Ų, 3 rotatable bonds vs. dimethylamino analog (MW 181.19)

Alkyne group shifts lipophilicity and flexibility.

Computed LogP from vendor page. Experimental values may differ.

Evidence Dimension	Physicochemical properties (LogP, TPSA, Rotatable Bonds)
Target Compound Data	LogP ~0.24; TPSA = 66.32 Ų; 3 rotatable bonds; MW = 191.19; Formula C9H9N3O2
Comparator Or Baseline	2-(Dimethylamino)-4-methyl-pyrimidine-5-carboxylic acid: MW = 181.19; Formula C8H11N3O2 ; (TPSA and LogP not reported, but expected to be lower due to absence of alkyne and reduced rotatable bond count)
Quantified Difference	ΔMW = +10.00 g/mol; ΔRotatable Bonds = ~+1; ΔLogP ≈ +0.3 to +0.8 (predicted increase due to alkyne)
Conditions	Computed values from Leyan product page; comparator data from vendor catalog

Why This Matters

Medicinal chemists optimizing for CNS penetration (desiring lower TPSA) or solubility (desiring lower LogP) can use these computed differences to decide between scaffolds at the library design stage.

Best-Fit Research and Industrial Application Scenarios for 2-[Methyl(prop-2-YN-1-YL)amino]pyrimidine-5-carboxylic acid

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) for PROTAC and Bioconjugate Synthesis

This compound is a suitable precursor for the construction of proteolysis-targeting chimeras (PROTACs) and fluorescent probes via CuAAC click chemistry. The terminal alkyne in the prop-2-yn-1-yl group enables efficient, bioorthogonal ligation to azide-containing linkers or payloads, a chemical capability absent in 2-(methylamino)- or 2-(dimethylamino)-pyrimidine-5-carboxylic acid analogs . The pyrimidine-5-carboxylic acid core serves as a versatile anchor point for amide coupling or further functionalization, making it a strategic building block in bifunctional molecule design .

Synthesis of Novel 5-Substituted Pyrimidine Carbocyclic Nucleoside Analogs

The compound has been cited as an important intermediate for synthesizing novel 5-substituted pyrimidine carbocyclic nucleoside medicines with complex structures. Its use offers the advantages of a simple and safe operational process with mild reaction conditions, facilitating laboratory-scale synthesis and potential industrial scale-up [1]. Researchers developing antiviral or anticancer nucleoside analogs can leverage this intermediate to access a specific structural space not easily reached with other commercial building blocks.

Kinase Inhibitor Fragment Screening and SAR Exploration

Based on its categorization as a 'Protein Kinase Inhibitor and Activator' family member , this compound is best positioned as a fragment or early-stage scaffold for kinase drug discovery programs. The N-methylalkynylamino substituent at the 2-position provides a unique vector for exploring interactions within the hinge-binding region of kinases, while the 5-carboxylic acid group offers a convenient synthetic handle for rapid analog generation via parallel amide synthesis . The availability of the 4-position regioisomer further enables direct positional SAR studies in biochemical kinase assays.

Carbocyclic Nucleoside Drug Intermediate with Industrial-Scale Potential

According to patent literature, compounds in this structural class serve as key intermediates in the preparation of 5-formylpyrimidine carbocyclic nucleosides, with reported yields as high as 95% in certain transformation steps [2]. The mild reaction conditions (room temperature, standard reagents) and straightforward purification procedures make the synthetic route suitable for scale-up, a practical advantage for medicinal chemistry groups transitioning from hit discovery to lead optimization and requiring gram-scale quantities [1][2].

Application

Selection Property

Validation Focus

CuAAC bioconjugation & PROTAC design

Terminal alkyne handle

Click-reaction efficiency & conjugate integrity

Kinase fragment screening

2-position substitution vector

Hinge-region binding & biochemical assay response

Carbocyclic nucleoside intermediate

5-carboxylic acid reactivity

Synthetic route yield & mild-condition scale-up

Regioisomeric SAR exploration

2- vs. 4-position analog availability

Positional binding affinity comparison

• [1] Semantic Scholar. He Yan. Compound disclosed as important intermediate for synthesizing novel 5-substituted pyrimidine carbocyclic nucleoside medicine. View Source
• [2] Eureka Patsnap. CN102603652A – 5-formacylpyrimidine carbocyclic nucleoside and preparation method thereof. Yield: 95% for acetylation step. View Source